Cas no 78164-31-5 (3,4-Dimethylbenzotrifluoride)

3,4-Dimethylbenzotrifluoride structure

Product Name:3,4-Dimethylbenzotrifluoride

CAS No:78164-31-5

Molecular Formula:C₉H₉F₃

Molecular Weight:174.16296

MDL:MFCD00079783

CID:90732

PubChem ID:2737108

3,4-Dimethylbenzotrifluoride Properties

Names and Identifiers

- 1,2-Dimethyl-4-(trifluoromethyl)benzene
- 1,2-dimethyl-4-trifluoromethylbenzene
- 3,4-Dimethylbenzotrifluoride
- 4-(Trifluoromethyl)-o-xylene
- DTXSID80371841
- PS-8630
- 1-trifluoromethyl-3,4-dimethylbenzene
- AKOS006229591
- SCHEMBL1755260
- CZFWZECMWNWDCU-UHFFFAOYSA-N
- F21450
- Benzene, 1,2-dimethyl-4-(trifluoromethyl)-
- FT-0614376
- 78164-31-5
- JNTDJFSMNAAQQL-UHFFFAOYSA-N
- MFCD00079783
- A839353
- CS-0077626
- AM82888
- DTXCID40322874
- +Expand
- MDL： MFCD00079783
- InChIKey： XBHTYKIYEUHMIA-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9F3/c1-6-3-4-8(5-7(6)2)9(10,11)12/h3-5H,1-2H3
- SMILES： CC1=CC=C(C=C1C)C(F)(F)F
- BRN： 6270005

Computed Properties

Exact Mass: 174.06600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 174.066
Heavy Atom Count: 12
Complexity: 150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 3.32220
PSA: 0.00000
Refractive Index: 1.442
Boiling Point: 70°C 10mm
Flash Point: 70°C/10mm
Color/Form: Colorless liquid.
Solubility: It is miscible with water.
Density: 1.12

3,4-Dimethylbenzotrifluoride Security Information

Safety Term：S26-S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： Irritant
Risk Phrases： 36/37/38

3,4-Dimethylbenzotrifluoride Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Dimethylbenzotrifluoride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IZA-250mg	3,4-DIMETHYLBENZOTRIFLUORIDE	78164-31-5	99%	250mg	$52.00
A2B Chem LLC	AB63766-250mg	3,4-Dimethylbenzotrifluoride	78164-31-5	99%	250mg	$25.00	2024-04-19
abcr	AB108249-1g	3,4-Dimethylbenzotrifluoride, 97%; .	78164-31-5	97%	1g	€209.40
Ambeed	A341499-25g	1,2-Dimethyl-4-(trifluoromethyl)benzene	78164-31-5	97%	25g	$926.0
Apollo Scientific	PC3009T-1g	3,4-Dimethylbenzotrifluoride	78164-31-5	97%	1g	£85.00	2024-07-28
Chemenu	CM276978-1g	1,2-Dimethyl-4-(trifluoromethyl)benzene	78164-31-5	95%	1g	$290	2022-06-10
Crysdot LLC	CD12031325-1g	1,2-Dimethyl-4-(trifluoromethyl)benzene	78164-31-5	95+%	1g	$48
Enamine	EN300-261120-1.0g	1,2-dimethyl-4-(trifluoromethyl)benzene	78164-31-5		1.0g	$212.0
eNovation Chemicals LLC	Y1260220-1g	3,4-DIMETHYLBENZOTRIFLUORIDE	78164-31-5	98%	1g	$260
Fluorochem	009152-250mg	3,4-Dimethylbenzotrifluoride	78164-31-5	95+%	250mg	￡24.00	2022-03-01

3,4-Dimethylbenzotrifluoride Related Literature

1. The evaluation of 5-amino- and 5-hydroxyuracil derivatives as potential quadruplex-forming agents†

Zoltán Kupihár,Gábor Endre,Célia Fonseca Guerra,Lajos Kovács Org. Biomol. Chem., 2017,15, 2174-2184
2. Anisotropic magnetoresistance and electronic features of the candidate topological compound praseodymium monobismuthide†

X.-L. Ge,W.-Z. Meng,Z.-D. Han,B. Qian,W. Zhao,X.-F. Jiang,Y. Fang,S. Ju Phys. Chem. Chem. Phys., 2023,25, 25573-25580
3. Building Fe(iii)clusters with derivatised salicylaldoximes†

Kevin Mason,Ian A. Gass,Simon Parsons,Anna Collins,Fraser J. White,Alexandra M. Z. Slawin,Euan K. Brechin,Peter A. Tasker Dalton Trans., 2010,39, 2727-2734
4. Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†

Shuxin Ouyang,Yuanjian Zhang,Guangcheng Xi Chem. Commun., 2011,47, 2041-2043
5. Structural and electronic configuration of medium-sized strontium doped magnesium SrmMgn clusters and their anions†

Hang Yang,Yan Fei Hu,Yu Quan Yuan,Qing Yang Li,Song Guo Xi,Yuan Yuan Li,Jing Yang,Wei Lin New J. Chem., 2022,46, 1182-1193
6. Contents list

Lab Chip, 2012,12, 3525-3538
7. A novel self-assembly approach for synthesizing nanofiber aerogel supported platinum single atoms†

Haojie Zhang,Yonghui Zhao,Yu Sun,Qing Xu,Ruoou Yang,Hao Zhang,Chao Lin,Kenichi Kato,Xiaopeng Li J. Mater. Chem. A, 2020,8, 15094-15102
8. Life cycle assessment of surfactants: the case of an alkyl polyglucoside used as a self emulsifier in cosmetics

Jérôme Guilbot,Sébastien Kerverdo,Alain Milius,Rémi Escola,Fredrik Pomrehn Green Chem., 2013,15, 3337-3354
9. Green synthesis of reduced graphene oxide/nanopolypyrrole composite: characterization and H2O2 determination in urine†

Muhammed Esad Saglam,Ilker Akin,Ahmet Ozgur Saf,Haluk Bingol RSC Adv., 2014,4, 12457-12466
10. Contents

Chem. Soc. Rev., 2005,34, 3-6

78164-31-5 (3,4-Dimethylbenzotrifluoride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:78164-31-5)3,4-Dimethylbenzotrifluoride

Purity:99%

Quantity:25g

Price($):833.0